Cas no 2171339-34-5 ((3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
• CAS No: 2171339-34-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6307054
• PubChem ID: 165560986
• Update Time: 2025-10-29

(3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
• EN300-1506276
• 2171339-34-5
• (3R)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-18(8-6-14-25(30)29-15-7-9-19(16-29)26(31)32)28-27(33)34-17-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,18-19,24H,6-9,14-17H2,1H3,(H,28,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： OSYVIVKGGZKMLF-MUMRKEEXSA-N
• SMILES： O(C(NC(C)CCCC(N1CCC[C@@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid

Comprehensive Overview of (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid (CAS No. 2171339-34-5)

The compound (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid (CAS No. 2171339-34-5) is a sophisticated organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a piperidine-3-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies frequently search for this compound due to its role in developing novel therapeutics, including targeted drug delivery systems and enzyme inhibitors.

One of the most searched questions in the field is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the compound's ability to shield reactive amino groups during synthesis, ensuring high yields and purity. The Fmoc group in (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid can be selectively removed under mild basic conditions, making it ideal for automated peptide synthesizers. This feature aligns with the growing demand for sustainable and efficient chemical processes in biotech and pharmaceutical industries.

Another trending topic is the application of piperidine derivatives in drug discovery. The piperidine-3-carboxylic acid moiety in this compound is a key scaffold for designing central nervous system (CNS) drugs, such as neuromodulators and receptor antagonists. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are actively exploring piperidine-based compounds for their potential therapeutic effects. This compound's chiral center (3R configuration) further enhances its specificity, a critical factor in modern asymmetric synthesis.

From an SEO perspective, terms like "Fmoc-amino acid derivatives", "piperidine-3-carboxylic acid applications", and "CAS 2171339-34-5 supplier" are highly relevant. The compound's versatility also ties into broader discussions about green chemistry and biodegradable protecting groups, as the Fmoc group minimizes waste compared to older alternatives like Boc (tert-butoxycarbonyl).

In summary, (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid (CAS No. 2171339-34-5) is a cornerstone in peptide chemistry and drug development. Its dual functionality—combining a protecting group with a bioactive scaffold—positions it at the forefront of innovations in medicinal chemistry and biotechnology. As research continues to expand into personalized medicine and peptide-based therapeutics, this compound will undoubtedly remain a focal point for scientific advancement.